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Compound of Interest

Compound Name: 6-Methylpyrimidin-4-amine

Cat. No.: B1348821

Disclaimer: The following safety and handling information is based on the available data for 6-
Methylpyrimidin-4-amine (CAS No. 3435-28-7) from established chemical databases and
supplemented with information from safety data sheets of closely related pyrimidine
compounds. It is imperative to consult the specific Safety Data Sheet (SDS) for 6-
Methylpyrimidin-4-amine upon acquisition and to conduct a thorough risk assessment before
handling.

Hazard Identification and Personal Protective Equipment
(PPE)

6-Methylpyrimidin-4-amine is classified as a hazardous material, necessitating stringent
safety protocols to mitigate risks of exposure. The primary hazards include skin irritation,
serious eye irritation, and potential respiratory irritation. It may also be harmful if swallowed[1].

Recommended Personal Protective Equipment (PPE):
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Body Part

PPE Recommendation

Standard

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and
particulates should be used
when engineering controls are
insufficient or during spill
clean-up. A self-contained
breathing apparatus (SCBA)
may be necessary for major
spills or in poorly ventilated

areas.

NIOSH (US) or EN 149 (EU)

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene) are
required. Always inspect
gloves for integrity before use
and change them immediately

if contaminated.

ASTM F1001 (US) or EN 374
(EV)

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles are mandatory. A face
shield should be worn over
safety glasses or goggles
when there is a risk of

splashing.

ANSI Z87.1 (US) or EN 166
(EV)

Skin and Body Protection

A chemical-resistant lab coat
or apron should be worn. Long
pants and closed-toe,
chemical-resistant shoes are

mandatory in the laboratory.

Footwear

Closed-toe, chemical-resistant
shoes are mandatory in the

laboratory.
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Operational and Disposal Plans
Immediate First Aid Measures

In case of exposure to 6-Methylpyrimidin-4-amine, immediate medical attention is crucial.

The following first aid procedures should be followed:

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration. Seek

immediate medical attention[2].

Skin Contact

Immediately flush the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing and shoes. If

skin irritation occurs, seek medical advice[2][3].

Eye Contact

Immediately rinse eyes cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at
least 15 minutes. Seek immediate medical

attention[2].

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention[3].

Operational Plan for Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure and

maintain the integrity of the chemical.
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Procedure

Guideline

Engineering Controls

Work in a well-ventilated area, preferably in a
certified chemical fume hood. Ensure that
eyewash stations and safety showers are
readily accessible and have been recently
tested[4].

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust or vapors. Wash hands

Handling _ _
thoroughly after handling. Do not eat, drink, or
smoke in the laboratory[3].

Store in a tightly closed container in a cool, dry,
and well-ventilated area away from incompatible

Storage

materials such as strong oxidizing agents[5].

Store locked up[3].

Disposal Plan

All waste containing 6-Methylpyrimidin-4-amine must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.
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Waste Type Disposal Procedure
) Collect in a clearly labeled, sealed, and
Solid Waste ] )
appropriate hazardous waste container.
Collect in a clearly labeled, sealed, and
Liquid Waste appropriate hazardous waste container. Do not

mix with other waste streams.

Contaminated PPE

Dispose of single-use items (e.qg., gloves,
disposable lab coats) in the designated

hazardous waste stream.

Empty Containers

Thoroughly rinse empty containers with an
appropriate solvent, collecting the rinsate as
hazardous waste. Deface the label before
disposing of the container as regular waste, if

permitted by local regulations.

Experimental Workflow Visualization

The following diagram illustrates a standard workflow for the safe handling of 6-

Methylpyrimidin-4-amine in a laboratory setting.
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Safe Handling Workflow for 6-Methylpyrimidin-4-amine
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Caption: Workflow for the safe handling of 6-Methylpyrimidin-4-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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